BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to Tensile Testing and
Validation of Superelastic Nitinol Models

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nickel titanium

Cat. No.: B1254497

For researchers, scientists, and drug development professionals, understanding the
mechanical properties of superelastic Nitinol is critical for the design and reliability of medical
devices and other advanced applications. This guide provides a comprehensive comparison of
superelastic Nitinol alloys, details on the validation of constitutive models, and standardized
experimental protocols.

Nitinol, a nearly equiatomic alloy of nickel and titanium, is renowned for its unique superelastic
and shape memory properties.[1] These characteristics, driven by a reversible, stress-induced
martensitic phase transformation, allow it to undergo large deformations and return to its
original shape.[2] Accurate characterization of its mechanical behavior through tensile testing is
paramount for ensuring device performance and safety. Furthermore, the validation of
constitutive models against experimental data is essential for predictive finite element analysis
(FEA) in the design process.

Comparison of Superelastic Nitinol Alloys

The mechanical properties of superelastic Nitinol can be tailored by slight variations in
composition and processing history.[3] Below is a comparison of typical tensile properties for
several common commercial superelastic Nitinol alloys. These values are intended as a
guideline, and specific properties can vary based on the manufacturer and processing.[4]
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Material Grade

Ultimate
Tensile
Strength (UTS)
(MPa)

Loading
Plateau Stress
@ 3% Strain
(MPa)

Permanent Set
(after 6%
strain)

Key
Characteristic
s &
Applications

SE508ELI

= 1070

= 380

<0.3%

Ultrapure
material with
minimal
inclusions for
safety-critical

applications.[4]

SES508

> 1070

> 380

<0.3%

Flagship material
with a long
history of use in
implanted

medical devices.

[415]1(6]

SES506

= 1070

~25% lower than
SE508

<0.3%

Higher
transformation
temperature,
resulting in a
softer feel. Often
used in
orthodontic

archwires.[4]

SES510

=>1070

~25% higher
than SE508

<0.3%

Lower
transformation
temperature,
resulting in a
stiffer feel.
Commonly used
for guidewires
requiring
enhanced kink

resistance.[4]
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Validation of Superelastic Nitinol Constitutive
Models

Constitutive models are mathematical frameworks used to describe the mechanical behavior of
materials. For superelastic Nitinol, these models are crucial for simulating the performance of
devices under various loading conditions. Several constitutive models have been developed,
with the Auricchio and Lagoudas models being prominent in commercial FEA software.[7][8]
The validation of these models against experimental tensile testing data is a critical step in
ensuring the accuracy of simulations.

A comprehensive review of constitutive models for shape memory alloys reveals a variety of
approaches, including those based on plasticity, internal variables, and hysteresis models.[7][9]
The selection of a model often depends on the specific application and the desired balance
between accuracy and computational efficiency.

While a direct quantitative comparison table of different models from a single comprehensive
study is not readily available in the public domain, the general approach involves comparing
the stress-strain curves predicted by the model with those obtained from experimental testing.
The key parameters for comparison include the upper and lower plateau stresses, residual
elongation, and the overall shape of the hysteresis loop.

Experimental Protocol: Tensile Testing of
Superelastic Nitinol

The standardized method for tensile testing of superelastic Nitinol is outlined in ASTM F2516.
[1][10] This protocol ensures consistency and comparability of data across different laboratories
and materials.

Detailed Methodology (based on ASTM F2516)

e Specimen Preparation:
o Specimens can be in the form of wire, tube, or strip.

o Measure and record the initial dimensions (e.g., diameter, cross-sectional area) of the
specimen.
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o Test Setup:

o The test is typically conducted at room temperature (22 £ 2 °C).[11]

o Secure the specimen in the grips of a universal testing machine, ensuring proper
alignment to avoid bending stresses.[12]

o For wire diameters greater than 0.2 mm, an extensometer is required to accurately
measure strain. For smaller diameters, crosshead displacement may be used.[1]

e Testing Procedure:

[¢]

Apply a tensile load at a constant strain rate.[2]

o Load the specimen to a predetermined strain (e.g., 6%).[1]

o Unload the specimen to a minimal stress level (e.g., less than 7 MPa).[1]

o Record the load and displacement/strain data continuously throughout the loading and
unloading cycle.

o Following the initial cycle, the specimen is typically loaded to failure to determine its
ultimate tensile strength and elongation.[12]

o Data Analysis:

o From the stress-strain curve, determine the following key parameters:

» Upper Plateau Strength (UPS): The stress at a specified strain during the initial loading
phase.[12]

» Lower Plateau Strength (LPS): The stress at a specified strain during the unloading
phase.[12]

» Residual Elongation: The permanent strain remaining after the load is removed.[12]

» Ultimate Tensile Strength (UTS): The maximum stress the material can withstand before
fracture.
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» Elongation at Failure: The total strain at the point of fracture.

Visualizing the Workflow and Concepts

To better illustrate the relationships between tensile testing, data analysis, and model
validation, the following diagrams are provided.

Experimental Phase Data Analysis & Validation

Specimen Preparation Tensile Testing (ASTM F2516) Data Acquisition (Stress-Strain) Calculate Mechanical Properties

Modeling Phase Validation (Compare Exp. vs. Pred.)

Constitutive Model Selection (e.g., Auricchio, Lagoudas) | | Model Prediction

Click to download full resolution via product page

Workflow for Tensile Testing and Model Validation of Superelastic Nitinol.

Austenite Phase
(Parent Phase)

Loading (Stress Application)/Unloading (Stress Removal)

Stress-Induced Martensite
(Deformed Phase)
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Phase Transformation in Superelastic Nitinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. ASTM F2516 Nitinol Tension Testing - ADMET [admet.com]

. universalgripco.com [universalgripco.com]

. confluentmedical.com [confluentmedical.com]

. confluentmedical.com [confluentmedical.com]

. Essential Properties of Nitinol SE508 Wire Explained [geenitinol.com]
. confluentmedical.com [confluentmedical.com]

. asmedigitalcollection.asme.org [asmedigitalcollection.asme.org]

. researchgate.net [researchgate.net]

°
(o] (0] ~ (o)) ()] EEN w N =

. asmedigitalcollection.asme.org [asmedigitalcollection.asme.org]

e 10. m.youtube.com [m.youtube.com]

e 11. scribd.com [scribd.com]

e 12. ASTM F2516 Tension Testing of Nitinol How to Guide - ADMET [admet.com]

 To cite this document: BenchChem. [A Comparative Guide to Tensile Testing and Validation
of Superelastic Nitinol Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254497#tensile-testing-and-validation-of-
superelastic-nitinol-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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